Methyl 2-(4-benzylpiperazin-1-yl)acetate
Overview
Description
“Methyl 2-(4-benzylpiperazin-1-yl)acetate” is a chemical compound with the CAS Number: 179869-10-4 . It has a molecular weight of 248.32 . The IUPAC name for this compound is methyl (4-benzyl-1-piperazinyl)acetate . It is usually available in liquid form .
Molecular Structure Analysis
The InChI code for “Methyl 2-(4-benzylpiperazin-1-yl)acetate” is 1S/C14H20N2O2/c1-18-14(17)12-16-9-7-15(8-10-16)11-13-5-3-2-4-6-13/h2-6H,7-12H2,1H3 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
“Methyl 2-(4-benzylpiperazin-1-yl)acetate” is a liquid at room temperature . It has a molecular weight of 248.32 .Scientific Research Applications
Antimicrobial Activity
Compounds with a piperazine moiety have been studied for their antimicrobial properties. For instance, derivatives of piperazine chrome-2-one have shown promising results in docking simulations against oxidoreductase enzymes, which are key in bacterial metabolism .
Antifungal Agents
Piperazine derivatives have also been synthesized as potential antifungal agents. A series of 6-substituted-4-methyl-3-(4-arylpiperazin-1-yl)cinnolines were created for this purpose, indicating that similar structures could be explored for antifungal applications .
Molecular Modeling
The structure of piperazine derivatives allows for molecular modeling studies to predict interactions with biological targets. This can be crucial in drug design and discovery processes .
Pharmacological Research
The affinity of piperazine compounds for certain receptors, such as α1-adrenergic receptors, has been documented. This suggests a potential for pharmacological research into receptor-ligand interactions and drug efficacy .
Safety and Hazards
properties
IUPAC Name |
methyl 2-(4-benzylpiperazin-1-yl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c1-18-14(17)12-16-9-7-15(8-10-16)11-13-5-3-2-4-6-13/h2-6H,7-12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZUTXFJKMUIAKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1CCN(CC1)CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50571770 |
Source
|
| Record name | Methyl (4-benzylpiperazin-1-yl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50571770 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(4-benzylpiperazin-1-yl)acetate | |
CAS RN |
179869-10-4 |
Source
|
| Record name | Methyl (4-benzylpiperazin-1-yl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50571770 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
